Cas no 847906-27-8 (3-iodo-7-methyl-2H-indazole)

• Product Name: 3-iodo-7-methyl-2H-indazole
• CAS No: 847906-27-8
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD07781632
• CID: 716482
• PubChem ID: 12159606
• Update Time: 2025-08-05

3-iodo-7-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-7-methyl-1H-indazole
• 1H-Indazole, 3-iodo-7-methyl-
• 3-IODO-7-METHYL (1H)INDAZOLE
• 3-iodo-7-methyl-2H-indazole
• 1H-Indazole,3-iodo-7-methyl
• 3-iodo-7-methyl-indazole
• 7-Methyl-3-iodo-1H-indazole
• INDAZOLE,3-IODO-7-METHYL
• 1H-Indazole,3-iodo-7-methyl-
• AK113582
• WYUIOANIHMLVPU-UHFFFAOYSA-N
• FCH1385732
• AB42733
• AM804395
• SY030200
• AX8087497
• AB0036986
• Y4209
• 3-Iodo-7-methyl-1H-indazole (ACI)
• DTXSID30478859
• XIB90627
• AKOS016009942
• SCHEMBL5746944
• 847906-27-8
• J-512695
• MFCD07781632
• AS-40396
• CS-0101144

• MDL： MFCD07781632
• Inchi： 1S/C8H7IN2/c1-5-3-2-4-6-7(5)10-11-8(6)9/h2-4H,1H3,(H,10,11)
• InChI Key： WYUIOANIHMLVPU-UHFFFAOYSA-N
• SMILES： IC1C2C=CC=C(C=2NN=1)C

Computed Properties

• Exact Mass: 257.96500
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.933
• Boiling Point: 368.6°C at 760 mmHg
• Flash Point: 176.7°C
• Refractive Index: 1.749
• PSA: 28.68000
• LogP: 2.47590

3-iodo-7-methyl-2H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-iodo-7-methyl-2H-indazole

3-Iodo-7-Methyl-2H-Indazole: A Promising Compound in Modern Medicinal Chemistry

3-Iodo-7-methyl-2H-indazole (CAS No. 847906-27-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its iodo and methyl substituents on the indazole ring, exhibits a range of biological activities that make it a valuable candidate for drug development.

The indazole scaffold is a well-known heterocyclic structure that has been extensively studied for its pharmacological properties. The introduction of an iodo group at the 3-position and a methyl group at the 7-position imparts specific characteristics to the molecule, enhancing its biological activity and selectivity. Recent research has highlighted the importance of these substitutions in modulating the compound's interactions with various biological targets.

One of the key areas of interest for 3-iodo-7-methyl-2H-indazole is its potential as an anticancer agent. Studies have shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, making it a promising candidate for targeted cancer therapy. The mechanism of action involves the modulation of signaling pathways that are crucial for cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 3-iodo-7-methyl-2H-indazole has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines, thereby providing a potential therapeutic option for these conditions.

The pharmacokinetic properties of 3-iodo-7-methyl-2H-indazole have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical development. The presence of the iodo and methyl groups contributes to its stability and bioavailability, making it suitable for oral administration.

To further understand the therapeutic potential of 3-iodo-7-methyl-2H-indazole, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of the compound in various disease models. Preliminary results from these trials have been promising, with patients showing significant improvements in their clinical outcomes.

Beyond its direct therapeutic applications, 3-iodo-7-methyl-2H-indazole also serves as a valuable tool in chemical biology research. Its unique structure allows scientists to probe specific biological processes and pathways, providing insights into disease mechanisms and potential targets for drug discovery. The ability to modify the indazole scaffold through synthetic chemistry opens up new avenues for developing analogs with enhanced properties.

In conclusion, 3-iodo-7-methyl-2H-indazole (CAS No. 847906-27-8) is a multifaceted compound with significant potential in modern medicinal chemistry. Its anticancer and anti-inflammatory properties, coupled with favorable pharmacokinetic profiles, make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in drug discovery and patient care.